Cas no 88448-42-4 (4-Methyl-4-octanol)
4-Methyl-4-octanol structure
Product Name:4-Methyl-4-octanol
CAS No:88448-42-4
MF:C9H20O
MW:144.254503250122
CID:2679499
PubChem ID:141031
Update Time:2025-04-21
4-Methyl-4-octanol Chemical and Physical Properties
Names and Identifiers
-
- NSC102785
- 23418-37-3
- Pentanol, methylpropyl-
- Methylpropylpentanol
- NSC-102785
- NSC 102785
- 4-methyloctan-4-ol
- DTXSID40871337
- SB84335
- 88448-42-4
- 4-Octanol, 4-methyl-
- 4-Methyl-4-octanol
- 4-methyl-octan-4-ol
- SCHEMBL308104
-
- Inchi: 1S/C9H20O/c1-4-6-8-9(3,10)7-5-2/h10H,4-8H2,1-3H3
- InChI Key: RXSIKQJQLQRQQY-UHFFFAOYSA-N
- SMILES: OC(C)(CCC)CCCC
Computed Properties
- Exact Mass: 144.151415257Da
- Monoisotopic Mass: 144.151415257Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 80.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2Ų
4-Methyl-4-octanol Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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